4-[(2-Nitrophenyl)ethyl]morpholine

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 4-[2-(2-nitrophenyl)ethyl]morpholine
• InChI: InChI=1S/C12H16N2O3/c15-14(16)12-4-2-1-3-11(12)5-6-13-7-9-17-10-8-13/h1-4H,5-10H2
• InChI Key: AJDBWRDAVBIXCF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC2=CC=CC=C2[N+](=O)[O-]

Description

4-[(2-Nitrophenyl)ethyl]morpholine is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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To a solution of 4-[(2-nitrophenyl)acetyl]morpholine (10 g, 40 mmol) in THF (250 ml) was added borane. THF (1.0M, 60 ml, 60 mmol) and the mixture heated at reflux for 1 h. A further portion of borane. THF (1.0M, 80 ml, 80 mmol) was added and reflux continued for 1 h. The cooled reaction was quenched by addition of hydrochloric acid (concentrated, 8 ml) and left at room temperature for 18 h. The mixture was concentrated under vacuum, basified with aqueous sodium hydroxide (2N) and extracted with ether (3×100 ml). The combined extracts were dried (magnesium sulphate) and the solvent evaporated under vacuum to give a crude sample of 4-[(2-nitrophenyl)ethyl]morpholine (11.42 g), which was used without further purification. Microanalysis: calculated C 61.007, H 6.83, N 11.86; found C 62.38; H, 8.02; N, 9.54.